Cas no 2180010-22-2 (2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2180010-22-2
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5474477
• PubChem ID: 121100834
• Update Time: 2025-07-09

2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl)-6-(pyridin-3-yl)pyridazin-3(2H)-one
• 2180010-22-2
• 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-pyridin-3-ylpyridazin-3-one
• 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• F6091-0016

• Inchi： 1S/C23H25N5O2/c1-18(28-22(29)10-9-21(25-28)20-8-5-11-24-16-20)23(30)27-14-12-26(13-15-27)17-19-6-3-2-4-7-19/h2-11,16,18H,12-15,17H2,1H3
• InChI Key： SGBHFFCXEBKBRM-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C=CC(C2C=NC=CC=2)=N1)=O)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 403.20082506g/mol
• Monoisotopic Mass: 403.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

Introduction to 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one (CAS No. 2180010-22-2)

2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2180010-22-2, belongs to the dihydropyridazinone class, a heterocyclic structure known for its versatility in drug design. The presence of multiple functional groups, including a 4-benzylpiperazine moiety and a pyridin-3-yl substituent, suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for further investigation.

The 4-benzylpiperazine component is particularly noteworthy, as piperazine derivatives are widely recognized for their role in medicinal chemistry. They exhibit diverse pharmacological properties, including antipsychotic, antidepressant, and antihistaminic effects. The benzyl group introduces additional electronic and steric influences, which can modulate the compound's reactivity and binding affinity. This structural feature is often exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Complementing the 4-benzylpiperazine unit is the 1-(oxopropan-2-yl) group, which introduces a ketone-like functionality. This moiety can participate in hydrogen bonding interactions and may influence the compound's solubility and metabolic stability. The dihydropyridazinone core itself is known for its stability and ability to engage in multiple binding modes with biological targets, enhancing its potential as a scaffold for drug development.

The pyridin-3-yl substituent at the 6-position adds another layer of complexity to the molecule. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to form hydrogen bonds and their favorable electronic properties. The specific placement at the 3-position suggests that this atom could be critical for optimal interaction with biological receptors. Recent studies have highlighted the importance of pyridine-based motifs in small-molecule drugs, particularly in targeting enzymes and receptors involved in metabolic disorders and neurological diseases.

Given its structural complexity, 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one represents an excellent candidate for structure-based drug design. Computational modeling techniques can be employed to predict how this molecule might interact with various biological targets. For instance, molecular docking studies could reveal potential binding pockets on enzymes or receptors relevant to therapeutic intervention.

In recent years, there has been growing interest in developing drugs that target multiple pathways simultaneously. The multifaceted nature of 2-[1-(4-benzylpiperazin-1-yl)-1-oxopropan-2-yl]-6-(pyridin-3-y l)-2,3-dihydropyridazin -3-one makes it a promising candidate for such polypharmacological approaches. By interacting with several key targets, this compound could offer therapeutic benefits beyond single-target inhibition.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric reactions or flow chemistry, could be employed to enhance the efficiency of the synthetic process. Additionally, green chemistry principles should be considered to minimize waste and environmental impact during production.

Evaluation of the pharmacological properties of 2-[1-(4-benzylpiperazin -1 - yl)-1 - oxopropan - 2 - yl] -6 -( py ridin - 3 - yl) - 2 , 3 - dihydropy ridazin - 3 - one would typically involve in vitro assays to assess its activity against relevant biological targets. These assays could include enzyme inhibition studies, receptor binding assays, and cell-based functional assays. Furthermore, preclinical studies in appropriate animal models would provide insights into its safety profile and efficacy before human trials are initiated.

The potential applications of this compound span across various therapeutic areas. For instance, its structural features might make it suitable for treating neurological disorders by modulating neurotransmitter systems or for addressing metabolic diseases by interacting with enzymes involved in glucose metabolism. Additionally, its ability to engage with multiple targets could make it valuable in oncology research as a multitargeted kinase inhibitor or in anti-inflammatory therapies by modulating cytokine production.

Advances in analytical chemistry have enabled more precise characterization of complex molecules like 2-[1-(4-benzylpiperazin -1 - yl) - 1 - oxopropan - 2 - yl] -6 -( py ridin - 3 - yl) - 2 , 3 - dihydropy ridazin - 3 - one . Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about its molecular structure and conformational dynamics. These data are crucial for understanding how the compound behaves in different environments and how it interacts with biological systems.

The development of novel pharmaceuticals is an iterative process that relies on both experimental evidence and computational predictions. By integrating data from synthetic chemistry, computational modeling, and pharmacological assays, researchers can refine their understanding of [CAS No.: 2180010–22–2]'s potential as a drug candidate. This holistic approach ensures that promising compounds like this one are thoroughly evaluated before advancing to clinical development.

In conclusion,[Product Name] stands out as a structurally intricate and biologically relevant molecule with significant therapeutic implications. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery efforts aimed at addressing complex diseases through innovative molecular designs.